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Compound of Interest

Compound Name: Bis(tripropyltin) oxide
CAS No.: 1067-29-4
Cat. No.: B089863
Get Quote
. J

Executive Summary & Chemical Profile

Bis(tripropyltin) oxide (TPTO) is an organotin compound historically utilized as a biocide and
chemical intermediate.[1] Unlike its more common butyl analog (TBTO), the propyl variant
presents unique spectral signatures due to the specific magnetic environment of the propyl
chain.

Accurate characterization is critical not only for synthetic validation but also for safety
monitoring, as organotins are potent endocrine disruptors.[1] This guide focuses on the
diagnostic signals in

Sn NMR,
H NMR, and FT-IR that confirm the integrity of the Sn-O-Sn linkage and the propyl ligands.

Chemical Identity
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Parameter Detail

IUPAC Name Hexapropyldistannoxane
CAS Number 1067-29-4

Formula

Molecular Weight 511.9 g/mol

Appearance Colorless to pale yellow liquid

Soluble in organic solvents (
Solubility ,

); insoluble in water

Structural Visualization

The following diagram illustrates the connectivity and the specific carbon environments
analyzed in the NMR sections.
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Caption: Structural connectivity of Bis(tripropyltin) oxide highlighting the Sn-O-Sn core and
propyl ligands.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive method for characterizing organotins. The presence of spin-active tin

isotopes (

Sn and

Sn) provides "satellite" information in proton spectra and a direct probe of the metal center.

Sn NMR: The Gold Standard

Sn is the preferred nucleus due to its higher sensitivity. The chemical shift is highly sensitive to
the coordination number and the electronegativity of substituents.

¢ Solvent: Benzene-

or

1]

o Reference: Tetramethyltin (

) at 0.0 ppm.[1]

Parameter Value (Approx.)

Interpretation

Chemical Shift (
+80 to +90 ppm

Downfield shift relative to

indicates the deshielding effect

) of the oxygen bridge in the bis-
oxide structure.[1]
o ) Tetrahedral geometry around
Coordination 4-Coordinate ]
Tin.[1]
Often unresolved in oxides due
) to exchange broadening, but
Coupling

can be ~200-300 Hz in high-

res spectra.[1]
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Expert Insight: If the shift moves significantly upfield (towards 0 ppm), it suggests hydrolysis to
the hydroxide or contamination with tetrapropyltin. If it moves downfield (>100 ppm), suspect

coordination with donor solvents.[1]

H NMR Data

The propyl chain displays a characteristic splitting pattern. The key feature for organotin
verification is the Tin Satellites flanking the

-proton signals.

e Solvent:
[1]
Shift ( Coupling (
Position Proton Type Multiplicity
ppm) )
09-1.0 Triplet (t) Hz
) Complex
15-1.7 Multiplet (m) ]
coupling

Triplet (t) w/

1.1-1.3
satellites Hz
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Note: The

-protons are directly attached to the Tin atom. The "satellites" are small side-peaks
caused by the coupling to

Sn and

Sn (combined abundance ~16%).[1] The magnitude of this coupling is a direct
measure of the s-character of the Sn-C bond.[1]

C NMR Data

Carbon NMR confirms the carbon backbone integrity.

Shift (
Carbon Assignment Notes
ppm)
C1( Deshielded by Sn-O
16.0 - 18.0 proximity relative to
) tetrapropyltin.[1]
C2(
19.0-21.0
)
C3(
17.5-18.5 Terminal methyl.[1]

Infrared (IR) Spectroscopy

IR is primarily used to verify the functional group transformation (formation of the oxide
linkage).
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Experimental Protocol

o Technique: ATR (Attenuated Total Reflectance) or Thin Film between NaCl plates.[1]

o State: Neat liquid.[1][2]

Key Vibrational Modes[4]

Frequency (cm
Assignment Intensity Diagnostic Value

)

Confirms propyl
chains

2950 - 2850 C-H Stretch (Alkyl) Strong ) )
(asymmetric/symmetri

c).[1]

) Typical alkane
1460, 1377 C-H Bend Medium )
deformation.

CRITICAL
DIAGNOSTIC. The

~775 Sn-O-Sn Stretch Strong/Broad asymmetric stretch of
the distannoxane

bridge.

Skeletal vibration of
the Sn-Propyl bond.[1]

~500 - 600 Sn-C Stretch Weak/Medium

Self-Validating Check: If a broad band appears around 3300-3500 cm

, the sample has hydrolyzed to Tripropyltin hydroxide (

).[1] Pure Bis(tripropyltin) oxide should be free of O-H stretching signals.[1]

Analytical Workflow & Quality Control
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The following workflow ensures data integrity when handling this toxic compound.

Sample Receipt
(Safety: Gloves, Fume Hood)

Sample Prep
(Dissolve in CDCI3 + TMS)

Spectral

FT-IR Analysis
(Check 775 cm-1 & 3400 cm-1)

cquisition

NMR (1H, 119Sn)

(Check Satellites & Shift)

Data Valid?

Yes o (OH peak or Shift drift)

Reject/Repurify
(Hydrolysis Detected)

Release COA

Click to download full resolution via product page
Caption: Step-by-step analytical workflow for validating Bis(tripropyltin) oxide purity.

Safety & Handling (E-E-A-T)

Warning: Bis(tripropyltin) oxide is an organotin compound with high toxicity.[1] It acts as an
immunotoxin and endocrine disruptor.[1]

« Engineering Controls: All transfers must occur in a certified chemical fume hood.
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o PPE: Double nitrile gloves are recommended as organotins can permeate standard gloves
over time.[1] Wear safety goggles and a lab coat.[1]

o Deactivation: Spills should be treated with a solution of bromine in dichloromethane
(carefully) or adsorbed onto activated carbon for incineration.[1] Do not wash down the drain;
it is highly toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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